2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C11H9ClFN3OS/c1-2-9-15-16-11(18-9)14-10(17)7-4-3-6(13)5-8(7)12/h3-5H,2H2,1H3,(H,14,16,17)
• InChI Key: HAFVERRBAFHYAD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C11H9ClFN3OS
• Molecular Weight: 285.73 g/mol

Description

2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide is a chemical compound that belongs to the class of thiadiazole derivatives. This compound is characterized by the presence of a thiadiazole ring, which is a five-membered ring containing two nitrogen atoms and one sulfur atom. The compound also contains a chloro group, an ethyl group, and a fluorobenzamide moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide typically involves the reaction of 2-amino-5-ethyl-1,3,4-thiadiazole with 2-chloro-4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a temperature range of 0-5°C. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide can be scaled up by using larger reaction vessels and optimizing the reaction conditions to increase yield and purity. Continuous flow reactors may be employed to ensure consistent product quality and to minimize the risk of side reactions.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles such as amines or thiols.

Oxidation Reactions: The thiadiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction Reactions: The nitro group, if present, can be reduced to an amine.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium hydride (NaH) or potassium carbonate (K2CO3) in solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) under hydrogen atmosphere.

Major Products

Substitution Reactions: Formation of N-substituted derivatives.

Oxidation Reactions: Formation of sulfoxides or sulfones.

Reduction Reactions: Formation of amines from nitro derivatives.

Scientific Research Applications

2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide is used in various scientific research fields, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study enzyme activities and protein interactions.

Medicine: Potential use in the development of pharmaceuticals due to its biological activity.

Industry: As an intermediate in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or by interacting with allosteric sites. The pathways involved in its mechanism of action depend on the specific biological context in which it is used.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-chloro-N-(5-(methoxymethyl)-1,3,4-thiadiazol-2-yl)acetamide

Uniqueness

2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide is unique due to the presence of both a fluorobenzamide moiety and a thiadiazole ring, which confer distinct chemical and biological properties. The combination of these functional groups allows for specific interactions with biological targets, making it a valuable compound in scientific research.